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Compound of Interest

Compound Name:
6-Hydroxy-2,4,5-

triaminopyrimidine

Cat. No.: B093921 Get Quote

This document provides comprehensive guidelines for the safe handling, storage, and

application of 6-Hydroxy-2,4,5-triaminopyrimidine and its common salt form, 6-Hydroxy-
2,4,5-triaminopyrimidine sulfate. These protocols are intended for researchers, scientists, and

drug development professionals engaged in chemical synthesis and biological research.

Scientific Rationale and Applications
6-Hydroxy-2,4,5-triaminopyrimidine (6-OH-TAP) is a pivotal heterocyclic compound,

belonging to the aminopyrimidine class. Its structural resemblance to guanine makes it a critical

precursor in the synthesis of various purine derivatives with significant biological activities.[1]

The presence of multiple amino groups and a hydroxyl group imparts unique chemical

properties, including antioxidant potential and the ability to act as a chromophore.[2][3]

The primary applications of 6-OH-TAP are in:

Pharmaceutical Synthesis: It is a key intermediate in the production of antiviral drugs, such

as ganciclovir, by serving as a starting material for the synthesis of guanine.[1] It is also

utilized in the preparation of other purine analogs with potential therapeutic activities.[4]

Biochemical Research: 6-OH-TAP is implicated in the biosynthesis of riboflavin (Vitamin B2),

where it serves as a precursor to the pteridine ring system.[5][6][7] This makes it a valuable

tool for studying metabolic pathways and enzyme kinetics.
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Antioxidant Studies: The chemical structure of 6-OH-TAP suggests free radical scavenging

capabilities, making it a subject of interest in research on oxidative stress and the

development of novel antioxidants.[3]

Agricultural Chemistry: The compound is used in the formulation of some herbicides and

pesticides.[4]

This guide will provide the necessary protocols to safely and effectively utilize 6-OH-TAP in

these and other research applications.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of 6-OH-TAP is essential for its proper

handling and use. The compound is most commonly available as its sulfate salt, which

enhances its stability.

Property Value Source

Chemical Formula
C₄H₇N₅O (Free Base) /

C₄H₇N₅O·H₂SO₄ (Sulfate Salt)
[8]

Molecular Weight
141.13 g/mol (Free Base) /

239.21 g/mol (Sulfate Salt)
[8]

Appearance

White to off-white or light

yellow to brown crystalline

powder

[9]

Melting Point >300 °C [9]

Solubility
Sparingly soluble in water.

Soluble in DMSO.[10]
[10]

Stability

Stable under normal

conditions.[9] Sensitive to

strong oxidizing agents.

[9]
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3.1. Hazard Identification and Personal Protective Equipment (PPE)

6-Hydroxy-2,4,5-triaminopyrimidine sulfate is classified as an irritant. All handling must be

performed with appropriate personal protective equipment to mitigate risks.

Hazards:

Causes skin irritation.[11]

Causes serious eye irritation.[11]

May cause respiratory tract irritation.[11]

Mandatory PPE:

Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[9]

Hand Protection: Wear appropriate protective gloves (e.g., nitrile rubber) to prevent skin

exposure.[11]

Body Protection: Wear a lab coat or other appropriate protective clothing to minimize skin

contact.[1]

Respiratory Protection: In case of insufficient ventilation or dust formation, wear a

NIOSH/MSHA-approved respirator.[1]

3.2. Safe Handling Workflow

The following workflow is designed to ensure the safe handling of 6-OH-TAP in a laboratory

setting.
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Preparation

Handling

Cleanup & Disposal

Consult Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Workspace in Fume Hood

Weigh Compound Carefully to Avoid Dust

Dissolve in Appropriate Solvent

Perform Experiment

Segregate Waste into Labeled Containers

Decontaminate Glassware and Surfaces

Dispose of Waste via Licensed Contractor
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6-Hydroxy-2,4,5-triaminopyrimidine sulfate + Formamide

Heat at 170-180°C for 2 hours

Cool and Filter

Crude Guanine Precipitate

Dissolve in NaOH solution

Add Activated Carbon, Heat, and Filter

Precipitate with Formic Acid (pH 9.5)

Filter and Dry Purified Guanine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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